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Compound of Interest

Compound Name: SNAP-7941

Cat. No.: B1681885 Get Quote

CAS Number: 387825-78-7

This guide provides an in-depth overview of SNAP-7941, a potent and selective antagonist of

the Melanin-Concentrating Hormone Receptor 1 (MCHR1). It is intended for researchers,

scientists, and drug development professionals interested in the pharmacology and therapeutic

potential of this compound.

Core Compound Details
Property Value Reference

CAS Number 387825-78-7 [1]

Molecular Formula C31H37F2N5O6 [1]

Compound Class Synthetic Organic [2]

Primary Target
Melanin-Concentrating

Hormone Receptor 1 (MCHR1)
[1][3]

Therapeutic Potential
Anxiolytic, Antidepressant,

Anorectic
[3][4][5][6][7]

Mechanism of Action and Pharmacology
SNAP-7941 functions as a high-affinity, selective antagonist for the MCHR1, a G protein-

coupled receptor (GPCR). The antagonism of MCHR1 by SNAP-7941 has been shown to
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modulate various physiological and behavioral processes. In animal models, this compound

has demonstrated promising anxiolytic, antidepressant, and anorectic effects.[3][4][5][6][7]

Studies have revealed that SNAP-7941 can elevate extracellular levels of acetylcholine in the

frontal cortex of rats, a neurochemical effect that may contribute to its cognitive-enhancing

properties.[8][9] This action is regionally specific, as no significant changes in acetylcholine

levels were observed in the hippocampus.[8][9]

Quantitative Pharmacological Data
The following table summarizes key quantitative data for SNAP-7941, demonstrating its high

affinity and selectivity for MCHR1.

Parameter Value Cell Line/System Reference

Binding Affinity (Kd) 0.18 nM

COS-7 cells

expressing human

MCHR1

[1]

Experimental Protocols
Enantioselective Synthesis of SNAP-7941
An enantioselective synthesis of SNAP-7941 has been achieved using organocatalytic

methods.[1] A key step involves the construction of the chiral dihydropyrimidone (DHPM) core.

One approach utilizes a Cinchona alkaloid-catalyzed Mannich reaction of β-keto esters to acyl

imines.[1] The final step involves the selective formation of a urea linkage at the N3 position of

the DHPM core with a 3-(4-phenylpiperidin-1-yl)propyl amine side chain.[1]

Urea Formation Step: A solution of the piperidine side chain (0.10 mmol) and the N-substituted

DHPM carbamate (0.30 mmol) with DIPEA (0.60 mmol) in anhydrous CH2Cl2 (3 mL) is stirred

at room temperature under an argon atmosphere for 24 hours. The resulting mixture is

concentrated, and the residue is purified by flash chromatography on silica gel (eluting with 1-

5% methanol in ethyl acetate) to yield the final compound.[1]

In Vivo Behavioral Assays
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SNAP-7941 has been evaluated in several animal models to assess its anxiolytic and

antidepressant-like effects. These include:

Rat Forced-Swim Test: This model is used to screen for antidepressant activity.[4][6]

Rat Social Interaction Test: This assay assesses anxiolytic effects by measuring the time rats

spend in social engagement.[4][6]

Guinea Pig Maternal-Separation Vocalization Test: This model is sensitive to both anxiolytic

and antidepressant compounds.[4][6]

Visualized Signaling Pathways and Workflows
MCHR1 Signaling Pathway
The following diagram illustrates the general signaling pathway of the Melanin-Concentrating

Hormone Receptor 1 (MCHR1), a G protein-coupled receptor. As an antagonist, SNAP-7941
blocks the binding of the endogenous ligand, Melanin-Concentrating Hormone (MCH), thereby

inhibiting downstream signaling cascades.
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Caption: MCHR1 Signaling Pathway and the Antagonistic Action of SNAP-7941.

Experimental Workflow: In Vivo Microdialysis
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This diagram outlines the typical workflow for an in vivo microdialysis experiment to measure

neurotransmitter levels, as has been performed to study the effects of SNAP-7941 on

acetylcholine.[8][9]
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Caption: Workflow for In Vivo Microdialysis to Study SNAP-7941 Effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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